Cas no 877631-41-9 (N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide
• CAS No: 877631-41-9
• MF: C₂₃H₃₂N₄O₃
• MW: 412.525185585022
• CID: 6233783
• PubChem ID: 16809767
• Update Time: 2025-07-16

N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide
• 877631-41-9
• N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-pentyloxamide
• N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-pentyloxalamide
• SR-01000020013-1
• SR-01000020013
• AKOS024653554
• N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-pentylethanediamide
• F2504-0108

• Inchi： 1S/C23H32N4O3/c1-2-3-7-12-24-22(28)23(29)25-18-20(21-11-8-17-30-21)27-15-13-26(14-16-27)19-9-5-4-6-10-19/h4-6,8-11,17,20H,2-3,7,12-16,18H2,1H3,(H,24,28)(H,25,29)
• InChI Key： KLNJBNRNCDAUQO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C(NCCCCC)=O)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 412.24744090g/mol
• Monoisotopic Mass: 412.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.8Ų

Additional information on N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide

Research Brief on N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide (CAS: 877631-41-9)

N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide (CAS: 877631-41-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological and psychiatric disorders. The presence of both furan and phenylpiperazine moieties suggests possible interactions with neurotransmitter systems, making it a promising candidate for further pharmacological evaluation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary in vitro assays indicate that it exhibits moderate affinity for serotonin and dopamine receptors, which could explain its potential psychotropic effects. Additionally, computational modeling studies have provided insights into its binding modes, highlighting key interactions with receptor binding sites. These findings are critical for understanding its pharmacodynamic profile and optimizing its structure for enhanced efficacy and selectivity.

In vivo studies conducted on animal models have demonstrated that N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide exhibits anxiolytic and antidepressant-like effects at specific dosages. Behavioral tests, such as the forced swim test and elevated plus maze, have shown significant improvements in stress-related behaviors, suggesting its potential utility in treating mood disorders. However, further research is needed to assess its safety profile, including potential side effects and toxicity.

The synthesis of this compound has also been a focal point of recent research. Optimized synthetic routes have been developed to improve yield and purity, which are essential for scaling up production for preclinical and clinical studies. Analytical techniques such as HPLC and NMR spectroscopy have been employed to characterize the compound and ensure batch-to-batch consistency. These advancements in synthetic methodology are crucial for facilitating future research and development efforts.

Despite the promising preliminary results, several challenges remain. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), require thorough investigation to determine its suitability for therapeutic use. Moreover, the potential for off-target effects and drug-drug interactions must be carefully evaluated. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and advance the compound through the drug development pipeline.

In conclusion, N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-pentylethanediamide (CAS: 877631-41-9) represents a promising candidate for the treatment of neurological and psychiatric disorders. Its unique chemical structure and preliminary biological activity warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be critical to overcoming existing challenges and translating these findings into clinically viable treatments.